Cas no 53458-26-7 (6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one)

6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one structure
53458-26-7 structure
Product Name:6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one
CAS No:53458-26-7
MF:C12H17N5O4S
MW:327.359480619431
CID:938554
PubChem ID:296238
Update Time:2025-04-19

6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one
    • 5'-Deoxy-5'-(ethylthio)isoguanosin
    • AC1L6PU5
    • NSC166159
    • S-ethyl-5'-thio-isoguanosine
    • NSC-166159
    • DTXSID80304533
    • 53458-26-7
    • Inchi: 1S/C12H17N5O4S/c1-2-22-3-5-7(18)8(19)11(21-5)17-4-14-6-9(13)15-12(20)16-10(6)17/h4-5,7-8,11,18-19H,2-3H2,1H3,(H3,13,15,16,20)
    • InChI Key: QBOACTZDIJFETM-UHFFFAOYSA-N
    • SMILES: S(CC)CC1C(C(C(N2C=NC3=C(N)NC(N=C23)=O)O1)O)O

Computed Properties

  • Exact Mass: 327.10031
  • Monoisotopic Mass: 327.10012521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 132.77
  • LogP: -0.34470

6-amino-9-[5-(ethylsulfanylmethyl)-3,4-dihydroxyoxolan-2-yl]-1h-purin-2-one Related Literature

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